6-chloro-5-methyl-N-(4-(trifluoromethoxy)phenyl)pyrimidin-4-amine
Description
6-chloro-5-methyl-N-(4-(trifluoromethoxy)phenyl)pyrimidin-4-amine is a useful research compound. Its molecular formula is C12H9ClF3N3O and its molecular weight is 303.67 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C12H9ClF3N3O |
|---|---|
Molecular Weight |
303.67 g/mol |
IUPAC Name |
6-chloro-5-methyl-N-[4-(trifluoromethoxy)phenyl]pyrimidin-4-amine |
InChI |
InChI=1S/C12H9ClF3N3O/c1-7-10(13)17-6-18-11(7)19-8-2-4-9(5-3-8)20-12(14,15)16/h2-6H,1H3,(H,17,18,19) |
InChI Key |
PPRRNVMKPAMCSP-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(N=CN=C1Cl)NC2=CC=C(C=C2)OC(F)(F)F |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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